Fumarate hydratase-IN-2 sodium salt
Description
Fumarate hydratase is an enzyme of the TCA cycle and cell-permeable inhibitors. (1) inhibition of fumarate hydratase can contribute to tumorigenicity in some cells. (2) The use of a photoaffinity labeling strategy identified fumarate hydratase as the principal pharmacological target. Final biochemical studies confirmed dose-dependent, competitive inhibition of this enzyme (3) Chemical inhibition of fumarate hydratase renders cells highly dependent on glucose metabolism for survival.
Scientific Research Applications
1. Epigenetic Modifier in Cancer Progression
Fumarate hydratase-IN-2 sodium salt, through its role in fumarate hydratase deficiency, is significant in cancer research. Fumarate, accumulating in fumarate hydratase-deficient cells, acts as an epigenetic modifier. It inhibits Tet-mediated demethylation, affecting the expression of EMT-related transcription factors and enhancing migratory properties. This is especially relevant in renal cancer, where fumarate hydratase loss is associated with poor clinical outcomes (Sciacovelli et al., 2016).
2. Implications in Fumarate Hydratase Deficiency
The structural basis of fumarate hydratase deficiency provides insights into metabolic disorders with severe encephalopathy, seizures, and poor neurological outcomes. This deficiency is linked to mutations affecting the enzyme's structural integrity or its active site, relevant to both mitochondrial and cytosolic compartments (Picaud et al., 2011).
3. Antioxidant Response in Renal Cell Carcinoma
This compound plays a role in the upregulation of antioxidant response element (ARE)-controlled genes in renal cell carcinoma. This response is crucial for understanding the similarities between hereditary and sporadic type 2 papillary renal cell carcinoma, and it highlights the potential therapeutic targets in this area (Ooi et al., 2011).
4. Enzymatic Activity in Bacteria
Research on the enzyme's activity in bacteria like Pseudomonas putida reveals significant properties like its molecular weight, reaction to inhibitors, and pH dependence. This information is vital for understanding the enzyme's mechanism of action (Lamartiniere et al., 1970).
5. Role in Tumor Suppression and Metabolic Regulation
The enzyme's role as a tumor suppressor is evident in its association with leiomyomata, renal cysts, and tumors. Its inactivation leads to dysregulated antioxidant signaling pathways and suggests a link to the NRF2-mediated antioxidant response pathway, offering potential therapeutic avenues (Adam et al., 2011).
6. Synthetic Lethality in Tumor Cells
In the context of tumor cells, fumarate hydratase deficiency causes fumarate accumulation, activating hypoxia-inducible factors (HIFs). This presents an opportunity to target pathways for potential cancer treatments, especially in cases where the traditional tricarboxylic acid cycle is impaired (Frezza et al., 2011).
Properties
Molecular Formula |
C25H25N2NaO4 |
|---|---|
Molecular Weight |
440.47 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
